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Compound of Interest

Compound Name:
1-Hexyl-3-methylimidazolium

hexafluorophosphate

CAS No.: 304680-35-1

Cat. No.: B1224687

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the carbon dioxide (CO2) capture

efficiency of the ionic liquid 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM]

[PF6]) against other common ionic liquids and conventional amine-based solvents. The

information presented is supported by experimental data to assist researchers in selecting

appropriate solvents for CO2 capture applications.

Data Presentation: Comparative CO2 Solubility
The following tables summarize the CO2 solubility in [HMIM][PF6] and other selected solvents

under various conditions. CO2 solubility is a key indicator of capture efficiency.

Table 1: CO2 Solubility in Imidazolium-Based Ionic Liquids with the [PF6]⁻ Anion
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Ionic Liquid Temperature (K) Pressure (MPa)
CO2 Solubility
(mole fraction)

[HMIM][PF6] 298.15 ~1 ~0.1

[HMIM][PF6] 313.15 ~1 ~0.07

[BMIM][PF6] 293 ~1 ~0.12

[BMIM][PF6] 313 ~1 ~0.08

[BMIM][PF6] 333 ~1 ~0.05

Note: [BMIM][PF6] (1-butyl-3-methylimidazolium hexafluorophosphate) is included for

comparison due to its structural similarity to [HMIM][PF6] and the greater availability of

experimental data.

Table 2: Comparison of CO2 Solubility in Ionic Liquids with Different Anions

Ionic Liquid Temperature (K) Pressure (MPa)
CO2 Solubility
(mole fraction)

[HMIM][PF6] 298.15 ~1 ~0.1

[HMIM][Tf2N] 298.15 ~1 ~0.28

[BMIM][PF6] 298.15 ~1 ~0.11

[BMIM][Tf2N] 298.15 ~1 ~0.27

Note: [Tf2N]⁻ is the bis(trifluoromethylsulfonyl)imide anion. The data indicates that the choice

of anion significantly impacts CO2 solubility.

Table 3: Comparison of CO2 Capture Capacity of Ionic Liquids and Amine Solvents
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Solvent Type Temperature (°C)
CO2 Loading (mol
CO2 / mol solvent)

[HMIM][PF6]
Ionic Liquid (Physical

Absorption)
25 ~0.1 at 1 MPa

[BMIM][Ac]
Ionic Liquid (Chemical

Absorption)
25 ~0.27 at 0.1 MPa

30 wt% MEA
Aqueous Amine

(Chemical Absorption)
40

~0.5 at ~15 kPa CO2

partial pressure

30 wt% MDEA
Aqueous Amine

(Chemical Absorption)
40

~0.8 at ~100 kPa CO2

partial pressure

Note: MEA (monoethanolamine) and MDEA (methyldiethanolamine) are common industrial

solvents for CO2 capture. [BMIM][Ac] (1-butyl-3-methylimidazolium acetate) is an example of a

chemisorption-based ionic liquid.

Experimental Protocols
Detailed methodologies for key experiments are crucial for the validation and replication of

results. Below are outlines of common experimental procedures for determining CO2 capture

efficiency.

Gravimetric Method
This method measures the mass increase of the ionic liquid sample as it absorbs CO2.

Experimental Workflow:
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Sample Preparation

Degassing

Place sample in microbalance

Initial Mass Measurement

Under vacuum and heat

Introduce CO2 at Constant P & T

Allow to Reach Equilibrium

Monitor mass change over time

Final Mass Measurement

Mass stabilizes

Calculate Solubility

Mass difference = absorbed CO2

 

Sample Preparation

Degassing

Place known mass of IL in cell

Charge Vessel with CO2

Measure Initial Pressure

Contact IL with CO2

Open valve between gas reservoir and cell

Allow to Reach Equilibrium

Monitor pressure change

Measure Final Pressure

Pressure stabilizes

Calculate Solubility

Based on pressure drop and known volumes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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